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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of calcium iodide hydrate (Calz-xH20) and
sodium iodide (Nal), two inorganic salts frequently used as sources of the essential element
iodine. The selection of an appropriate iodide salt is critical in various applications, from
pharmaceutical formulations and nutritional supplements to organic synthesis and medical
imaging. This comparison focuses on their physicochemical properties, stability, and
applications, supported by experimental data and protocols to aid in informed decision-making.

Physicochemical Properties: A Tabular Comparison

The fundamental properties of an iodine source dictate its handling, storage, and suitability for
specific applications. Sodium iodide is an ionic compound formed from the reaction of sodium
metal and iodine, while calcium iodide is an ionic compound of calcium and iodine.[1][2][3][4]
Both are colorless, deliqguescent solids that are highly soluble in water.[3][4] The following table
summarizes the key physicochemical properties of both compounds.
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Calcium lodide Sodium lodide

Property References
(Anhydrous) (Anhydrous)

Chemical Formula Calz Nal [3114]

Molar Mass 293.89 g/mol 149.89 g/mol [2][41[5]
White to yellowish-

. ) White, crystalline,
Appearance white crystalline ) [1112][4]1[6]
odorless solid
solid/powder
] ] 779 °C (decomposes

Melting Point 661 °C [2][41[5][71(8]
at 42°C for hydrate)

Boiling Point 1100 °C 1304 °C [21[4116]1[7]

Density 3.956 g/cm?3 3.67 g/cm?3 41071

Solubility in Water

Highly soluble (66
g/100 mL at 20°C)

Highly soluble (178.7
9/100 mL at 20°C)

[31141[7]

Solubility in Other
Solvents

Soluble in ethanol and

acetone

Soluble in methanol,
ethanol, acetone,

glycerol

[6171elel

Deliquescent; very

Deliquescent;

Hygroscopicity ) hygroscopic, absorbs [21[3][6]1[9][10]
hygroscopic i ]
moisture from the air
Turns brown on
Slowly reacts with air exposure to air due to
. (02 and CO2) to oxidation of iodide to
Stability [6][9][11]

release iodine, turning

yellow/brown.

iodine. Water
accelerates this

process.

Comparative Analysis

Stability and Handling: Both calcium iodide and sodium iodide are susceptible to oxidation

when exposed to air and light, resulting in the liberation of elemental iodine (I2) and a

characteristic yellow or brown discoloration.[6][9][11] Sodium iodide's oxidation is accelerated
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by moisture.[11] For maximum stability, both compounds should be stored in dark, low-humidity
conditions.[11] Aqueous solutions of sodium iodide can be stabilized by raising the pH to 8-9.5.
[9] Calcium iodide hydrate is noted to be deliquescent, meaning it can absorb enough
moisture from the air to dissolve.[3][8] Anhydrous sodium iodide is also strongly deliquescent.
[1][2] This high hygroscopicity requires careful handling in controlled environments to prevent
caking and ensure accurate weighing.

Solubility: Both salts are highly soluble in water, a crucial property for preparing agqueous
solutions for supplementation, pharmaceutical formulations, or chemical reactions.[3][4]
Sodium iodide exhibits significantly higher solubility in water (178.7 g/100 mL at 20°C)
compared to calcium iodide (66 g/100 mL at 20°C), which may be advantageous when
preparing highly concentrated stock solutions.[4][7]

Applications:

o Nutritional Supplementation: Both salts serve as sources of iodine in animal feed and
fortified foods to prevent iodine deficiency disorders.[3][10] Calcium iodide is used in cat
food, while sodium iodide is a common additive for table salt.[3][9]

e Pharmaceuticals: Sodium iodide is used interchangeably with potassium iodide as a
therapeutic agent, except where the sodium ion is contraindicated.[9] It has been formulated
for intravenous use for various conditions.[9] A combination of sodium iodide and calcium is
used in ophthalmic agents for the treatment of cataracts.[12][13] Calcium iodide is also used
in medicine, often as a substitute for potassium iodide.[6][8]

e Medical and Diagnostic Imaging: Thallium-doped sodium iodide (Nal(Tl)) crystals are
paramount in scintillation detectors used for gamma-ray counters, computed tomography
(CAT) scans, and positron emission tomography (PET).[9][11] Radioactive isotopes of iodine,
such as lodine-123 or lodine-131, are bound to sodium iodide for thyroid scans and
treatment of hyperthyroidism and thyroid cancer.[14][15] Calcium iodide hydrate also
serves as a contrast agent in X-ray and CT imaging.[10]

e Organic Chemistry and Other Uses: Sodium iodide is famously used in the Finkelstein
reaction.[1] Both compounds are used in photography as part of photosensitive emulsions.[3]

[6]18]
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Bioavailability and Biological Role

The primary biological function of ingested iodine is its uptake by the thyroid gland for the
synthesis of thyroid hormones. The iodide ion (17) is the form that is actively transported into
thyroid cells.[16] Therefore, both calcium iodide and sodium iodide provide the biologically
active iodide ion upon dissolution. While direct comparative studies on the bioavailability of
Calz versus Nal are not prevalent in the search results, studies on other iodide and iodate salts
suggest that the bioavailability of iodine from different salt forms is generally high. For instance,
one study indicated that the availability of iodine from calcium iodate is comparable to, if not
better than, potassium iodate in humans.[17] Another source suggests that major iodine
sources like calcium iodate and potassium iodide are roughly equivalent in biological
availability for animal feed.[18]

The shared biological pathway for iodide from either source is its uptake and organification in
the thyroid gland.

Bloodstream

IR oissottion , [Soe o | Actve Transport
(Calz or Nal)

Secrefion | ciuster_blood

Click to download full resolution via product page

Figure 1. Simplified pathway of iodide uptake and thyroid hormone synthesis.

Experimental Protocols

Accurate quantification of iodide is essential for quality control and research. Below are
detailed methodologies for determining iodide concentration.

Protocol 1: lodometric Titration for lodide Quantification

This classic redox titration method is used to determine the concentration of an oxidizing agent.
To determine iodide, it is first oxidized to iodine, which is then titrated with a standard sodium
thiosulfate solution.
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Principle:

e An oxidizing agent (e.g., hydrogen peroxide, H202) oxidizes iodide ions (I~) to molecular
iodine (I2) in an acidic solution.

e The liberated iodine is then titrated with a standardized solution of sodium thiosulfate
(NazS203).

o A starch indicator is used to detect the endpoint, which is the disappearance of the blue
starch-iodine complex.

The key reactions are: H202 + 21~ + 2H* - 2 + 2H20 |2 + 2520327 — 2|~ + Sa0e?~

Reagents:

Potassium iodide (KI) solution (or the sample containing Calz or Nal)

Sulfuric acid (H2S0a4) solution

Standardized sodium thiosulfate (Na2S20s3) solution (e.g., 0.1 N)

Starch indicator solution

Ammonium molybdate solution (catalyst)
Procedure:

o Accurately weigh a sample of calcium iodide hydrate or sodium iodide and dissolve it in
deionized water to a known volume in a volumetric flask.

o Pipette a precise aliquot of the sample solution into an Erlenmeyer flask.
o Add approximately 50 mL of deionized water.
o Carefully add 10 mL of the sulfuric acid solution.

e Add 10-15 mL of potassium iodide solution (if the sample itself is not the iodide source being
quantified in the presence of an oxidant) and two drops of ammonium molybdate solution.
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[19]

Titrate the solution with the standard 0.1 N sodium thiosulfate solution until the solution turns
a faint straw or pale yellow color.[19]

Add about 2 mL of the starch indicator solution. The solution will turn a deep blue-black color.
[19]

Continue the titration dropwise with sodium thiosulfate until the blue color completely
disappears. This is the endpoint.[19]

Record the volume of sodium thiosulfate used.

Perform a blank titration using the same procedure but omitting the iodide sample to account
for any interfering substances.[19]

Calculate the concentration of iodide in the original sample based on the stoichiometry of the
reaction.
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Figure 2. Experimental workflow for iodometric titration of iodide.
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Protocol 2: Spectrophotometric Determination of lodide

This method offers greater sensitivity and is suitable for trace analysis. It involves the oxidation
of iodide to iodine, which then forms a colored complex that can be measured
spectrophotometrically.

Principle: lodide (I7) is oxidized to iodine (I2) using a suitable oxidizing agent like
peroxymonosulfate (Oxone reagent).[20] The resulting iodine can be complexed with a reagent
such as poly(vinylpyrrolidone) (PVP) to form a yellow complex, which is then quantified by
measuring its absorbance at a specific wavelength.[20]

Reagents:

lodide standards or sample solutions

Oxone reagent (potassium peroxymonosulfate) solution (e.g., 1 g/L)

Buffer solution (e.g., to maintain pH 5.0)

Solid-phase extraction (SPE) disks impregnated with PVP

Procedure:

Prepare a series of standard iodide solutions of known concentrations.

e For each standard and sample, take a 10 mL aliquot.

e Add 100 pL of the Oxone solution to each to instantaneously oxidize iodide to iodine.[20]
o Buffer the samples to pH 5.0.[20]

o Pass the sample through a PVP-impregnated SPE disk using a syringe. The iodine will be
concentrated on the disk as a yellow iodine-PVP complex.[20]

o Measure the amount of concentrated iodine using a diffuse reflectance spectrometer.[20]

o Construct a calibration curve by plotting the known concentrations of the standards against
their measured reflectance values (using the Kubelka-Munk function).[20]
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o Determine the concentration of iodide in the unknown sample by interpolating its reflectance
measurement on the calibration curve.

Logical Comparison Summary

The choice between calcium iodide hydrate and sodium iodide depends on the specific
requirements of the application, including required concentration, sensitivity to cations, and
handling constraints.
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Figure 3. Decision logic for selecting an iodine source.

Conclusion
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Both calcium iodide hydrate and sodium iodide are effective and highly soluble sources of the
iodide ion. Sodium iodide offers superior water solubility, making it ideal for applications
requiring high concentrations. It is also extensively used in medical imaging and diagnostics.
Calcium iodide, while less soluble, provides an alternative source of iodide, particularly when
the presence of a calcium cation is desired or sodium is to be avoided. Both compounds are
highly hygroscopic and sensitive to oxidation, necessitating careful storage and handling
procedures. The choice between them should be guided by the specific physicochemical
requirements of the intended research, pharmaceutical, or industrial application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.mayoclinic.org/drugs-supplements/sodium-iodide-i-131-oral-route/description/drg-20066049
https://restorativemedicine.org/digest/iodine-iodide-whats-really-supplements/
https://jnm.snmjournals.org/content/jnumed/14/1/2.full.pdf
https://ecir.groups.io/probe?r=https%3A%2F%2Fecir.groups.io%2Fg%2Fmain%2Ftopic%2Fforms_of_iodine%2F1045431
https://usptechnologies.com/iodometric-titration/
https://epublications.marquette.edu/cgi/viewcontent.cgi?article=1128&context=fin_fac
https://www.benchchem.com/product/b7799291#comparison-of-calcium-iodide-hydrate-and-sodium-iodide-as-iodine-sources
https://www.benchchem.com/product/b7799291#comparison-of-calcium-iodide-hydrate-and-sodium-iodide-as-iodine-sources
https://www.benchchem.com/product/b7799291#comparison-of-calcium-iodide-hydrate-and-sodium-iodide-as-iodine-sources
https://www.benchchem.com/product/b7799291#comparison-of-calcium-iodide-hydrate-and-sodium-iodide-as-iodine-sources
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7799291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

